Cas no 59808-54-7 (Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-)

Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)- structure
59808-54-7 structure
Product Name:Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-
CAS No:59808-54-7
MF:C12H12N6O2
MW:272.262681007385
CID:337237
PubChem ID:2830173
Update Time:2025-04-19

Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-
    • N,N'-bis(2-methylpyrimidin-5-yl)oxamide
    • DTXSID90385272
    • 59808-54-7
    • Inchi: 1S/C12H12N6O2/c1-7-13-3-9(4-14-7)17-11(19)12(20)18-10-5-15-8(2)16-6-10/h3-6H,1-2H3,(H,17,19)(H,18,20)
    • InChI Key: ZETLEXQDLUSPKC-UHFFFAOYSA-N
    • SMILES: O=C(C(NC1=CN=C(C)N=C1)=O)NC1=CN=C(C)N=C1

Computed Properties

  • Exact Mass: 272.10236
  • Monoisotopic Mass: 272.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 109.76

Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)- Related Literature

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